Cas no 1214391-45-3 (2-(3-Fluorophenyl)benzenethiol)

• Product Name: 2-(3-Fluorophenyl)benzenethiol
• CAS No: 1214391-45-3
• MF: C₁₂H₉FS
• MW: 204.263265371323
• CID: 4998611
• Update Time: 2025-05-24

2-(3-Fluorophenyl)benzenethiol Chemical and Physical Properties

Names and Identifiers

• 3'-Fluorobiphenyl-2-thiol
• 2-(3-fluorophenyl)benzenethiol
• 2-(3-Fluorophenyl)benzenethiol

• Inchi： 1S/C12H9FS/c13-10-5-3-4-9(8-10)11-6-1-2-7-12(11)14/h1-8,14H
• InChI Key： DPWMMGWPEWZICF-UHFFFAOYSA-N
• SMILES： SC1C=CC=CC=1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 204.041
• Monoisotopic Mass: 204.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3-Fluorophenyl)benzenethiol

Professional Introduction to 2-(3-Fluorophenyl)benzenethiol (CAS No. 1214391-45-3)

2-(3-Fluorophenyl)benzenethiol (CAS No. 1214391-45-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in the development of innovative therapeutic agents and advanced material sciences. The presence of a fluorophenyl group and a thiol moiety makes it an intriguing subject for further exploration, particularly in the context of drug design and molecular interactions.

The compound's molecular structure, consisting of a benzene ring substituted with both a fluorophenyl group and a thiol (-SH) functional group, contributes to its distinctive reactivity and potential applications. The fluorine atom in the fluorophenyl moiety is known for its ability to modulate the electronic properties of adjacent atoms, which can influence the compound's binding affinity and metabolic stability. This feature is particularly valuable in pharmaceutical applications, where precise control over molecular interactions is essential for achieving desired therapeutic outcomes.

In recent years, 2-(3-Fluorophenyl)benzenethiol has been extensively studied for its potential role in the development of novel antiviral and anticancer agents. Research has demonstrated that the compound can interact with biological targets in ways that disrupt viral replication and inhibit tumor growth. For instance, studies have shown that derivatives of this compound exhibit inhibitory effects on enzymes critical for viral protease activity, suggesting their utility in treating infections caused by viruses such as HIV and influenza.

The thiol group in 2-(3-Fluorophenyl)benzenethiol also contributes to its versatility as a chemical intermediate. Thiols are well-known for their ability to participate in various chemical reactions, including oxidation-reduction processes, disulfide bond formation, and metal chelation. These properties make the compound a valuable building block for synthesizing more complex molecules with tailored functionalities. In material science, for example, thiols are often used to modify surfaces and create functional coatings that exhibit specific physical or chemical properties.

The synthesis of 2-(3-Fluorophenyl)benzenethiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the desired molecular framework efficiently. The use of modern analytical techniques like nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography has further enhanced the understanding of the compound's structure and reactivity.

The pharmacological profile of 2-(3-Fluorophenyl)benzenethiol has been investigated through both in vitro and in vivo studies. In cell-based assays, the compound has shown promising activity against various disease models, including those relevant to neurodegenerative disorders and autoimmune diseases. The interaction between the fluorophenyl group and biological targets appears to be critical for its therapeutic efficacy. Additionally, preclinical studies have explored its potential as an adjuvant therapy alongside conventional treatments, highlighting its broad therapeutic scope.

The environmental impact of 2-(3-Fluorophenyl)benzenethiol is also an area of growing interest. As synthetic chemistry advances, there is an increasing emphasis on developing environmentally benign processes that minimize waste generation and reduce hazardous byproducts. Researchers are exploring green chemistry principles to optimize the synthesis of this compound, ensuring that its production aligns with sustainable practices. This approach not only enhances safety but also contributes to the long-term viability of pharmaceutical manufacturing.

The future prospects of 2-(3-Fluorophenyl)benzenethiol are vast and multifaceted. Ongoing research aims to uncover new applications in fields such as nanotechnology and biomedicine, where its unique properties could lead to breakthroughs in drug delivery systems and diagnostic tools. Collaborative efforts between academia and industry are expected to accelerate these developments, fostering innovation across multiple scientific disciplines.